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Compound of Interest

Compound Name: 16-Keto Aspergillimide

Cat. No.: B15562955

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory
environment. This guide provides essential, step-by-step procedures for the safe disposal of
16-Keto Aspergillimide, a substance classified with oral and aquatic toxicity. Adherence to
these protocols is critical for protecting both laboratory personnel and the environment.

Core Safety and Hazard Information

16-Keto Aspergillimide is identified as harmful if swallowed and very toxic to aquatic life with
long-lasting effects.[1] Due to these hazards, it is imperative that this compound and its
containers are disposed of through an approved waste disposal plant and not released into the
environment.[1]

Hazard Classification GHS Code Description
Acute Toxicity, Oral Category 4 (H302) Harmful if swallowed.[1]
Acute Aquatic Toxicity Category 1 (H400) Very toxic to aquatic life.[1]

i ) . Very toxic to aquatic life with
Chronic Aquatic Toxicity Category 1 (H410) ]
long lasting effects.[1]

Key Precautionary Measures:

e P264: Wash skin thoroughly after handling.[1]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15562955?utm_src=pdf-interest
https://www.benchchem.com/product/b15562955?utm_src=pdf-body
https://www.benchchem.com/product/b15562955?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC42482.html
https://dcchemicals.com/msds/MSDS_DC42482.html
https://dcchemicals.com/msds/MSDS_DC42482.html
https://dcchemicals.com/msds/MSDS_DC42482.html
https://dcchemicals.com/msds/MSDS_DC42482.html
https://dcchemicals.com/msds/MSDS_DC42482.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15562955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

P270: Do not eat, drink or smoke when using this product.[1]

P273: Avoid release to the environment.[1]

P391: Collect spillage.[1]

P501: Dispose of contents/container to an approved waste disposal plant.[1]

Experimental Protocol: Disposal Workflow

The proper disposal of 16-Keto Aspergillimide is a critical final step in the experimental
workflow. The following protocol outlines the necessary steps for safe and compliant disposal.

Materials:

o Appropriate Personal Protective Equipment (PPE): laboratory coat, safety glasses, and
chemical-resistant gloves.

o Clearly labeled, leak-proof waste container compatible with chemical waste.
» Waste manifest or logbook for tracking hazardous waste.
Procedure:

o Segregation: At the point of generation, carefully segregate waste contaminated with 16-
Keto Aspergillimide from general laboratory waste. This includes any residual solid
compound, solutions, and contaminated consumables such as pipette tips, gloves, and
weighing papers.

o Containerization:
o Place solid waste directly into a designated hazardous waste container.

o For liquid waste (e.g., solutions containing 16-Keto Aspergillimide), use a dedicated,
leak-proof, and clearly labeled container. Do not mix with other incompatible waste
streams.
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Labeling: The waste container must be clearly labeled with "Hazardous Waste," the name
"16-Keto Aspergillimide,” and the associated hazard symbols (e.g., harmful,
environmentally hazardous).

Storage: Store the sealed waste container in a designated, secure, and well-ventilated
secondary containment area, away from general laboratory traffic. This area should be
clearly marked as a hazardous waste accumulation point.

Documentation: Record the generation of the waste in the laboratory's hazardous waste log.
Include the date, quantity, and chemical name.

Professional Disposal: Arrange for the collection of the hazardous waste by a licensed and
approved waste disposal service.[2] This is a mandatory step to ensure the waste is treated
and disposed of in accordance with environmental regulations.[1] Never dispose of 16-Keto
Aspergillimide down the drain or in regular trash.[3]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 16-Keto

Aspergillimide, from the point of generation to final disposal.

Waste Generation Point of Use > Segregate Waste - Package in Labeled, Secure Storage in
(16-Keto Aspergillimide) (Solid & Liquid) ™| Leak-Proof Container Designated Area

Arrange Collection by Final Disposal at
Licensed Service Approved Facility

Click to download full resolution via product page

Caption: Disposal workflow for 16-Keto Aspergillimide.

By implementing these procedures, laboratories can ensure the safe handling and disposal of

16-Keto Aspergillimide, fostering a culture of safety and environmental responsibility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15562955?utm_src=pdf-custom-synthesis
https://dcchemicals.com/msds/MSDS_DC42482.html
https://www.stericycle.co.uk/en-gb/resource-centre/blog/how-to-dispose-of-laboratory-waste
https://www.wastemanaged.co.uk/our-news/laboratory/laboratory-waste-guide/
https://www.benchchem.com/product/b15562955#16-keto-aspergillimide-proper-disposal-procedures
https://www.benchchem.com/product/b15562955#16-keto-aspergillimide-proper-disposal-procedures
https://www.benchchem.com/product/b15562955#16-keto-aspergillimide-proper-disposal-procedures
https://www.benchchem.com/product/b15562955#16-keto-aspergillimide-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15562955?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15562955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15562955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

